![molecular formula C7H4N2O3 B2573860 Oxazolo[4,5-b]pyridine-6-carboxylic acid CAS No. 1448852-05-8](/img/structure/B2573860.png)
Oxazolo[4,5-b]pyridine-6-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Oxazolo[4,5-b]pyridine-6-carboxylic acid is a compound with the molecular formula C7H4N2O3 . It plays a significant role in medicinal chemistry, with the oxazole nucleus being a heterocyclic five-membered ring that has been investigated for the development of novel compounds showing favorable biological activities .
Molecular Structure Analysis
The molecule consists of a five-membered aromatic ring of oxazole that contains atoms of nitrogen and oxygen . The InChI string of the compound isInChI=1S/C7H4N2O3/c10-7(11)4-1-5-6(8-2-4)9-3-12-5/h1-3H,(H,10,11)
. Physical And Chemical Properties Analysis
The compound has a molecular weight of 164.12 g/mol . It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 5 . The Topological Polar Surface Area is 76.2 Ų . The compound’s complexity, as computed by PubChem, is 197 .Scientific Research Applications
Synthesis and Chemical Properties
Oxazolo[4,5-b]pyridine derivatives are synthesized for various chemical and pharmacological studies. A method has been developed for the preparation of oxazolo[5,4-b]pyridin-2(1H)-ones, demonstrating their significance in chemical synthesis. The photophysical properties of these compounds, including their UV and luminescence characteristics, have been explored, revealing relationships between their structure and photophysical behaviors (Shatsauskas et al., 2019).
Antimicrobial Activity
Oxazolo[4,5-b]pyridine derivatives exhibit promising antimicrobial properties. Some compounds within this family have shown significant activity against various bacterial strains, including drug-resistant isolates. Molecular docking and dynamics simulations have been employed to understand their interactions with bacterial enzymes, offering insights into their potential as antimicrobial agents (Celik et al., 2021).
Chemical Synthesis and Reactivity
The chemistry surrounding oxazolo[4,5-b]pyridine frameworks is diverse, with several synthetic routes available for constructing these compounds. Their reactivity and applications in creating new biological components are subjects of ongoing research, contributing to the fields of organic and medicinal chemistry (Monier et al., 2020).
Applications in Material Science
The unique properties of oxazolo[4,5-b]pyridine derivatives extend to material science, where they have been incorporated into polyamides and copolyamides. These polymers exhibit good solubility, viscosity, and high thermal stability, making them suitable for various industrial applications (Khodadadipoor et al., 2020).
Mechanism of Action
Future Directions
Oxazole and its derivatives have been intermittently satisfied as a functional lead molecule in modern medicinal chemistry . Many oxazole candidates or drugs are developed for the treatment of diseases, increasing its developmental values as medicinal agents . The important information presented in the retrieved papers will work as impetus for new views in the pursuit for rational design of more biologically active and minimum toxic derivatives of oxazoles as medicinal agents .
properties
IUPAC Name |
[1,3]oxazolo[4,5-b]pyridine-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O3/c10-7(11)4-1-5-6(8-2-4)9-3-12-5/h1-3H,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIHLXVIUBIHBJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1OC=N2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1448852-05-8 |
Source
|
Record name | [1,3]oxazolo[4,5-b]pyridine-6-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.